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Compound of Interest

Compound Name: ODM-204

Cat. No.: B3419984 Get Quote

Disclaimer: This document provides recommended procedures for the proper disposal of ODM-
204 based on its known chemical properties and general laboratory safety guidelines. An

official Safety Data Sheet (SDS) for ODM-204 is not publicly available. Therefore, it is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols and to comply with all local, state, and federal regulations.

ODM-204 is a nonsteroidal dual inhibitor of the androgen receptor and the CYP17A1 enzyme,

and it has been evaluated in clinical trials for cancer treatment. Due to its biological activity, it

should be handled with care, and waste should be considered potentially hazardous.

Key Properties of ODM-204
The following table summarizes the known physical and chemical properties of ODM-204
relevant to its handling and disposal.

Property Value Source

Molecular Formula C₂₀H₂₁F₃N₄ [1]

Molecular Weight 374.4 g/mol [1]

Appearance Solid crystalline compound [2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO), Insoluble in water
[1]
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Step-by-Step Disposal Procedures for ODM-204
These procedures are intended for research laboratory settings and should be performed by

trained personnel.

Personal Protective Equipment (PPE)
Before handling ODM-204 or its waste, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (Butyl rubber is recommended when working with

DMSO).[3]

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard lab coat should be worn. For handling larger quantities or in case of

potential aerosol generation, a disposable gown is recommended.

Respiratory Protection: If there is a risk of inhaling dust (from the solid compound), a NIOSH-

approved respirator may be necessary.

Disposal of Unused Solid ODM-204
Unused or expired solid ODM-204 must be disposed of as hazardous chemical waste.

Containerization: Place the solid ODM-204 in its original container if possible. If not, use a

clearly labeled, sealable, and chemically compatible container.

Labeling: Label the container as "Hazardous Waste" and clearly identify the contents: "ODM-
204 (solid)". Include the approximate quantity.

Storage: Store the waste container in a designated satellite accumulation area, segregated

from incompatible materials.[4]

Pickup: Arrange for disposal through your institution's EHS department.

Disposal of ODM-204 in DMSO Solution
Solutions of ODM-204 in DMSO must be treated as hazardous organic solvent waste.
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Collection: Collect all waste solutions containing ODM-204 and DMSO in a dedicated, leak-

proof, and properly vented waste container.

Labeling: Label the container as "Hazardous Waste" and list all components, for example:

"ODM-204 in Dimethyl Sulfoxide (DMSO)".

Storage: Store the container in a designated satellite accumulation area, away from heat and

ignition sources, and segregated from incompatible waste streams (e.g., acids, oxidizers).[4]

[5]

Disposal: Contact your EHS department for pickup and disposal. Do not dispose of DMSO

solutions down the drain.[5]

Disposal of Contaminated Labware
Disposable items contaminated with ODM-204 should be handled as hazardous waste.

Sharps: Needles, syringes, and other sharps should be placed in a designated sharps

container.

Solid Waste: Pipette tips, centrifuge tubes, and other contaminated disposables should be

collected in a durable, sealed plastic bag or a designated solid waste container.

Labeling: Clearly label the bag or container as "Hazardous Waste" and indicate that it is

contaminated with ODM-204.

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent

(one that dissolves ODM-204, like DMSO or ethanol) and then washing thoroughly. The

initial rinsate must be collected and disposed of as hazardous chemical waste.

Spill Management
In the event of a spill:

Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large or involves a significant amount of dust, evacuate the area.
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Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Containment: For a solid spill, gently cover with an absorbent material to avoid raising dust.

For a liquid spill (in DMSO), absorb with a chemical spill pillow or other inert absorbent

material.

Cleanup: Carefully collect the absorbed material and any contaminated debris using non-

sparking tools. Place all cleanup materials in a sealed container.

Labeling and Disposal: Label the container as "Hazardous Waste - Spill Cleanup Material

(ODM-204)" and arrange for disposal through your EHS department.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials for disposal as hazardous waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of ODM-
204 waste.
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Start: Identify ODM-204 Waste

Determine Waste Type

Disposal Path

Waste Containing ODM-204

Is the waste solid ODM-204?

Is the waste an ODM-204 solution?

No

Collect in a labeled, sealed container for solid hazardous waste.

Yes

Is it contaminated labware?

No

Collect in a labeled, sealed container for liquid hazardous waste (organic solvent).

Yes

Segregate sharps and non-sharps into appropriate labeled hazardous waste containers.

Yes

Store in Satellite Accumulation Area and contact EHS for disposal.

No
(Consult EHS)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ODM-204 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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